Cas no 1163133-36-5 (FMOC-LEU-OH-13C6,15N)

FMOC-LEU-OH-13C6,15N is a stable isotope-labeled derivative of leucine, featuring 13C6 and 15N isotopic enrichment at the leucine backbone. This compound is widely utilized in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS), where it serves as a protected amino acid building block. The FMOC (9-fluorenylmethoxycarbonyl) group provides orthogonal protection for the α-amino group, enabling selective deprotection under mild basic conditions. The isotopic labeling (13C6,15N) makes this compound valuable for applications in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), facilitating precise structural and kinetic studies in proteomics and metabolic research. Its high purity and isotopic enrichment ensure reliable performance in sensitive analytical workflows.

FMOC-LEU-OH-13C6,15N structure

Product Name:FMOC-LEU-OH-13C6,15N

CAS No:1163133-36-5

MF:C₂₁H₂₃NO₄

MW:360.36096405983

CID:4758547

PubChem ID:169440704

Update Time:2025-11-01

FMOC-LEU-OH-13C6,15N Chemical and Physical Properties

Names and Identifiers

- N-(9-FLUORENYLMETHOXYCARBONYL)-L-LEUCINE-13C6,15N
- FMOC-LEU-OH-13C6,15N
- L-LEUCINE-13C6,15N, N-FMOC DERIVATIVE
- N-(9-Fluorenylmethoxycarbonyl)-L-Leucine-13C6,15N, L-Leucine-13C6,15N, N-Fmoc
- 13C and 15N Labeled Fmoc-Leu
- L-Leucine-13C6,15N, N-Fmoc
- 1163133-36-5
- Fmoc-?Leu-?OH-13C6,15N
- L-LEUCINE-N-FMOC (13C6, 99%; 15N, 99%)
- 2-(9H-fluoren-9-ylmethoxycarbonyl(15N)amino)-4-(113C)methyl(1,2,3,4,5-13C5)pentanoic acid
- Inchi： 1S/C21H23NO4/c1-13(2)11-19(20(23)24)22-21(25)26-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19H,11-12H2,1-2H3,(H,22,25)(H,23,24)/t19-/m0/s1/i1+1,2+1,11+1,13+1,19+1,20+1,22+1
- InChI Key： CBPJQFCAFFNICX-HNIVWWTASA-N
- SMILES： [13C@H]([13CH2][13CH]([13CH3])[13CH3])([13C](O)=O)[15NH]C(=O)OCC1C2C=CC=CC=2C2C=CC=CC=21

Computed Properties

Exact Mass: 360.17987212g/mol
Monoisotopic Mass: 360.17987212g/mol
Isotope Atom Count: 7
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 7
Complexity: 484
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 75.6Å²

Experimental Properties

Melting Point: 152-156 °C(lit.)

FMOC-LEU-OH-13C6,15N Security Information

WGK Germany：3

FMOC-LEU-OH-13C6,15N Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F625016-1mg	Fmoc-Leu-OH-13C6,15N	1163133-36-5		1mg	$190.00	2023-05-18
TRC	F625016-5mg	Fmoc-Leu-OH-13C6,15N	1163133-36-5		5mg	$ 800.00	2023-09-07
TRC	F625016-10mg	Fmoc-Leu-OH-13C6,15N	1163133-36-5		10mg	$1499.00	2023-05-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	593532-100MG	Fmoc-Leu-OH-<SUP>13</SUP>C<SUB>6</SUB>,<SUP>15</SUP>N	1163133-36-5	99%	100mg	¥9444.23	2023-12-02
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	593532-250MG	Fmoc-Leu-OH-<SUP>13</SUP>C<SUB>6</SUB>,<SUP>15</SUP>N	1163133-36-5	99%	250mg	¥18181.54	2023-12-02
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	593532-500MG	Fmoc-Leu-OH-<SUP>13</SUP>C<SUB>6</SUB>,<SUP>15</SUP>N	1163133-36-5	99%	500mg	¥30994.93	2023-12-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F471832-250mg	Fmoc-Leu-OH-¹³C₆,¹⁵N	1163133-36-5	98 atom% ¹³C, 98 atom% ¹⁵N, 99% (CP)	250mg	¥15110.90	2023-09-02
A2B Chem LLC	BA27575-100mg	Fmoc-L-Leucine-13C6,15N	1163133-36-5	98%	100mg	$998.00	2024-04-20
A2B Chem LLC	BA27575-250mg	Fmoc-L-Leucine-13C6,15N	1163133-36-5	98%	250mg	$2165.00	2024-04-20
Ambeed	A1269696-50mg	(((9H-Fluoren-9-yl)methoxy)carbonyl)-L-leucine-13C6-15N	1163133-36-5	95%	50mg	$723.0	2025-02-27

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Additional information on FMOC-LEU-OH-13C6,15N

Comprehensive Overview of FMOC-LEU-OH-13C6,15N (CAS No. 1163133-36-5): Applications and Insights

In the realm of isotopic labeling and peptide synthesis, FMOC-LEU-OH-13C6,15N (CAS No. 1163133-36-5) stands out as a critical reagent for researchers aiming to enhance the precision of metabolic studies and structural analysis. This compound, featuring a 13C6-labeled leucine backbone and 15N incorporation, is widely utilized in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to track molecular pathways with unparalleled accuracy. Its FMOC-protected carboxyl group ensures compatibility with solid-phase peptide synthesis (SPPS), making it indispensable in drug discovery and proteomics.

The growing demand for isotopically labeled compounds like FMOC-LEU-OH-13C6,15N is driven by advancements in personalized medicine and biopharmaceutical research. Scientists frequently search for terms such as "stable isotope-labeled amino acids" or "NMR tracer reagents", reflecting the need for high-purity standards in metabolic flux analysis. This compound’s role in elucidating protein-protein interactions and enzyme mechanisms aligns with trending topics like AI-driven drug design and precision oncology, where isotopic tracers are pivotal for modeling biological systems.

From a technical perspective, CAS No. 1163133-36-5 exhibits exceptional stability under SPPS conditions, enabling the synthesis of complex peptides with minimal side reactions. Its 13C/15N enrichment (>98% purity) ensures minimal background noise in spectroscopic assays, addressing common user queries like "how to improve signal-to-noise ratio in MS". Researchers also value its compatibility with automated peptide synthesizers, a feature often highlighted in forums discussing high-throughput peptide production.

Environmental and regulatory considerations further underscore the relevance of FMOC-LEU-OH-13C6,15N. Unlike hazardous reagents, this compound falls under low-risk categories, making it a preferred choice for labs adhering to green chemistry principles. Searches for "sustainable isotopic labeling" or "non-toxic NMR reagents" correlate with its adoption in academic and industrial settings. Moreover, its shelf stability at -20°C meets the logistical needs of global supply chains, a practical advantage for collaborative research networks.

In summary, FMOC-LEU-OH-13C6,15N (CAS No. 1163133-36-5) bridges cutting-edge science with practical applications, from cancer biomarker discovery to neuropeptide engineering. Its integration into trending methodologies like cryo-EM sample preparation and quantitative proteomics ensures its continued prominence in life sciences. As researchers increasingly prioritize reproducibility and scalability, this compound’s versatility positions it as a cornerstone of modern biochemical research.